Ethyl 5-(cyclohexanecarbonylamino)-3-(4-fluorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-(cyclohexanecarbonylamino)-3-(4-fluorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C22H22FN3O4S/c1-2-30-22(29)18-16-12-31-20(24-19(27)13-6-4-3-5-7-13)17(16)21(28)26(25-18)15-10-8-14(23)9-11-15/h8-13H,2-7H2,1H3,(H,24,27)
• InChI Key: NCWQWQHDIJJUME-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3CCCCC3)C4=CC=C(C=C4)F
• Molecular Formula: C22H22FN3O4S
• Molecular Weight: 443.5 g/mol

Description

Ethyl 5-(cyclohexanecarbonylamino)-3-(4-fluorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C22H22FN3O4S and its molecular weight is 443.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques and Chemical Reactions

• Innovative Synthesis Approaches: Research has focused on developing novel synthetic routes for related compounds, emphasizing the synthesis of functional pyrazolo and pyridazine derivatives. These methodologies highlight the compound's utility as a precursor for various chemical transformations, leading to substances with unique properties, such as fluorescence or biological activity (Yan‐Chao Wu et al., 2006), (A. A. Abdalha et al., 2011).

Potential Biological Activities

• Anticancer Activities: Several studies have synthesized novel derivatives aiming to evaluate their potential anticancer activities. These include the creation of Schiff and Mannich bases of isatin derivatives, designed to target specific cancer cell lines, indicating the role of structurally similar compounds in developing new therapeutic agents (O. Bekircan & H. Bektaş, 2008), (E. Gad et al., 2020).
• Herbicidal and Antimicrobial Properties: Research into pyridazine derivatives has explored their potential as herbicidal and antimicrobial agents. This includes the development of compounds capable of inhibiting chlorophyll and exhibiting herbicidal activities against certain plant species, as well as antimicrobial effectiveness against specific pathogens (Han Xu et al., 2008), (A. S. Al-Kamali et al., 2014).